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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644 Get Quote

Essential Safety and Handling Guide for 4-Bromo-2-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

4-Bromo-2-nitroaniline (CAS No: 875-51-4). Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

Hazard Identification and Classification
4-Bromo-2-nitroaniline is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation (Dusts and Mists) 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3

Target Organs: Respiratory system[1]

Signal Word: Warning[1]

Hazard Statements:[1][2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Engineering controls, such as fume hoods and adequate ventilation, are the primary means of

exposure control.[2][3] Personal protective equipment should be used in addition to these

controls.
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Protection Type Specification

Eye/Face

Chemical safety goggles or a face shield are

required. Must comply with OSHA's 29 CFR

1910.133 or European Standard EN166.[1]

Skin

Protective gloves (e.g., nitrile rubber) and a lab

coat or protective suit are necessary to prevent

skin contact.[3][4]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator (such as a dust mask type

N95) is required if exposure limits are exceeded

or if irritation is experienced.[1]

Safe Handling and Storage Protocol
Handling:

Preparation: Ensure a well-ventilated area, preferably a chemical fume hood, is used for all

handling procedures.[3]

Avoid Contact: Avoid direct contact with skin and eyes.[1] Do not breathe in dust, mists, or

vapors.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,

drink, or smoke in the work area.[1][4]

Spills: In case of a spill, sweep up the solid material and place it into a suitable, labeled

container for disposal.[1] Avoid generating dust.[3]

Storage:

Store in a dry, cool, and well-ventilated place.[1][3][4]

Keep the container tightly closed.[1][3][4]

Store locked up.[1][3]
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Incompatible Materials: Acids, acid chlorides, and reducing agents.[1]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]

If breathing is difficult, administer oxygen.[1]

Seek medical attention.[1][2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing.[1][2] Seek medical

attention.[1]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[1] Remove contact lenses if present

and easy to do.[1][2] Continue rinsing and seek

medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth

with water.[1][2] Call a poison center or doctor

for treatment advice.[1][2]

Disposal Plan
All waste materials must be disposed of in accordance with local, regional, and national

regulations.[3][4]

Waste Collection: Collect waste 4-Bromo-2-nitroaniline and any contaminated materials

(e.g., gloves, paper towels) in a designated, labeled, and sealed container.[4]

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][3]

Do not allow the chemical to enter drains.[3]
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Visualized Workflows
The following diagrams illustrate the necessary procedural steps for safe handling and the

logical hierarchy of safety measures.

Step 1: Preparation Step 2: Handling Step 3: Cleanup Step 4: Disposal

Preparation

Handling

Proceed

Cleanup & Decontamination

Proceed

Waste Disposal

Proceed

Don PPE Ensure Ventilation Weigh Compound Perform Reaction Decontaminate Surfaces Wash Hands Collect Waste Dispose per Regulations

Click to download full resolution via product page

Caption: Workflow for handling 4-Bromo-2-nitroaniline.
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Levels of Protection

Hazard Control Hierarchy

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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